ethyl 3-(benzo[d]thiazol-2-yl)-2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C26H26N4O5S3/c1-4-35-26(32)30-14-13-18-21(15-30)37-25(22(18)24-27-19-7-5-6-8-20(19)36-24)28-23(31)16-9-11-17(12-10-16)38(33,34)29(2)3/h5-12H,4,13-15H2,1-3H3,(H,28,31)
• InChI Key: YFORWFUPDAVKNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N(C)C
• Molecular Formula: C26H26N4O5S3
• Molecular Weight: 570.7 g/mol
• CAS No.: 489471-10-5

Description

Ethyl 3-(benzo[d]thiazol-2-yl)-2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C26H26N4O5S3 and its molecular weight is 570.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

The synthesis of derivatives of the titled compound involves interactions with different chemical reagents under specific conditions. For instance, ethyl 2-(benzo[d]thazol-2-yl)acetate interacts with various arylidinemalononitrile derivatives in ethanol/TEA solution at room temperature to form new compounds. Subsequent reactions with cyanoacrylate derivatives yield ethyl (amino(methoxy)methyl)-3-(substituted phenyl)-1-oxo-1H-benzo[4,5]thiazole[3,2-a]pyridine-4-carboxylate derivatives. These processes demonstrate the compound's versatility in forming new chemical entities with potential biological activities (Mohamed, 2014); (Mohamed, 2021).

Potential Biological Activities

Research into the potential biological activities of derivatives of the compound has shown promising results. For example, a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates was designed, synthesized, and evaluated for their in vitro activities against Mycobacterium tuberculosis. Among these, a specific derivative exhibited significant activity against all tests, including Mycobacterium smegmatis GyrB ATPase assay and antituberculosis activity, without showing cytotoxicity at a certain concentration (Jeankumar et al., 2013).

Chemical Transformations and Applications

The compound and its derivatives undergo various chemical transformations, leading to the synthesis of novel chemical entities with diverse applications. These transformations include cyclizations, condensations, and reactions with different reagents, demonstrating the compound's utility in organic synthesis and the development of new materials with potential applications in medicinal chemistry and materials science (Baheti et al., 2002); (Albreht et al., 2009).